2-{[6-(1,3-Benzodioxol-5-yl)-3-cyano-2-pyridinyl]sulfanyl}-N-(4-chloro-2-fluorophenyl)acetamide
2-{[6-(1,3-Benzodioxol-5-yl)-3-cyano-2-pyridinyl]sulfanyl}-N-(4-chloro-2-fluorophenyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
445381-01-1
VCID:
VC0459892
InChI:
InChI=1S/C21H13ClFN3O3S/c22-14-3-5-17(15(23)8-14)25-20(27)10-30-21-13(9-24)1-4-16(26-21)12-2-6-18-19(7-12)29-11-28-18/h1-8H,10-11H2,(H,25,27)
SMILES:
C1OC2=C(O1)C=C(C=C2)C3=NC(=C(C=C3)C#N)SCC(=O)NC4=C(C=C(C=C4)Cl)F
Molecular Formula:
C21H13ClFN3O3S
Molecular Weight:
441.9g/mol
2-{[6-(1,3-Benzodioxol-5-yl)-3-cyano-2-pyridinyl]sulfanyl}-N-(4-chloro-2-fluorophenyl)acetamide
CAS No.: 445381-01-1
Main Products
VCID: VC0459892
Molecular Formula: C21H13ClFN3O3S
Molecular Weight: 441.9g/mol
CAS No. | 445381-01-1 |
---|---|
Product Name | 2-{[6-(1,3-Benzodioxol-5-yl)-3-cyano-2-pyridinyl]sulfanyl}-N-(4-chloro-2-fluorophenyl)acetamide |
Molecular Formula | C21H13ClFN3O3S |
Molecular Weight | 441.9g/mol |
IUPAC Name | 2-[6-(1,3-benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanyl-N-(4-chloro-2-fluorophenyl)acetamide |
Standard InChI | InChI=1S/C21H13ClFN3O3S/c22-14-3-5-17(15(23)8-14)25-20(27)10-30-21-13(9-24)1-4-16(26-21)12-2-6-18-19(7-12)29-11-28-18/h1-8H,10-11H2,(H,25,27) |
Standard InChIKey | VLTZUQTVNOSGHR-UHFFFAOYSA-N |
SMILES | C1OC2=C(O1)C=C(C=C2)C3=NC(=C(C=C3)C#N)SCC(=O)NC4=C(C=C(C=C4)Cl)F |
Canonical SMILES | C1OC2=C(O1)C=C(C=C2)C3=NC(=C(C=C3)C#N)SCC(=O)NC4=C(C=C(C=C4)Cl)F |
PubChem Compound | 1004451 |
Last Modified | Nov 11 2021 |
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